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Compound of Interest

Compound Name: Heptaethylene glycol

Cat. No.: B1673116

Heptaethylene Glycol: A Technical Overview

Heptaethylene glycol is a member of the polyethylene glycol (PEG) family, a class of
oligomers or polymers of ethylene oxide.[1] Characterized by seven repeating ethylene glycol
units, this compound is a valuable tool in various scientific and industrial fields, particularly in
drug development and nanotechnology. Its utility stems from its hydrophilic nature, which
enhances the aqueous solubility of conjugated molecules.[2] This technical guide provides an
in-depth look at the core physicochemical properties of heptaethylene glycol.

Physicochemical Properties

The fundamental properties of heptaethylene glycol are summarized in the table below,
providing a clear reference for researchers and drug development professionals.
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Property Value Source

Molecular Formula C14H300s [NIST, PubChem][3]

Molecular Weight 326.38 g/mol [PubChem]

CAS Registry Number 5617-32-3 [NIST]

Appearance C.:olc')rless to light yellow, clear (Chem-Impex]
liquid

Density 1.13 g/cm3 [Ataman Kimya]

Boiling Point 244 °C at 0.6 mmHg [Ataman Kimya]

Chemical Structure and Functionality

Heptaethylene glycol consists of a chain of seven ethylene glycol units, terminating in
hydroxyl groups. These terminal hydroxyl groups are reactive and allow for the derivatization of
the molecule, making it a versatile linker in bioconjugation and for the synthesis of PROTACs
(Proteolysis Targeting Chimeras). The general structure can be visualized as follows:

Caption: Chemical structure of heptaethylene glycol.

Applications in Research and Development

The hydrophilic nature of the polyethylene glycol chain makes heptaethylene glycol a
valuable component in drug delivery systems, where it can improve the solubility and
pharmacokinetic profile of hydrophobic drugs. It is also utilized in the synthesis of hydrogels
and as a surface modifier. In the field of diagnostics, derivatives of heptaethylene glycol have
been employed in assays for the detection of diseases such as cancer and Alzheimer's
disease. Furthermore, it serves as a linker in the development of PROTACS, a novel
therapeutic modality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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